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Applications in Drug Discovery

Authored by a Senior Application Scientist
Abstract
6-Bromobenzofuran is a pivotal heterocyclic building block in medicinal chemistry and

materials science. Its unique chemical structure, featuring a bromine atom on the benzofuran

scaffold, allows for a wide array of synthetic transformations, making it a valuable precursor for

the synthesis of complex organic molecules. This guide provides an in-depth analysis of its

commercial availability, key suppliers, and critical considerations for procurement. Furthermore,

it delves into its synthetic methodologies, chemical properties, and significant applications,

particularly in the realm of drug development, offering researchers and industry professionals a

comprehensive resource to support their work.

Commercial Availability and Supplier Landscape
The accessibility of high-purity 6-Bromobenzofuran is critical for reproducible research and

development. It is commercially available from a range of chemical suppliers, catering to

different scales, from laboratory research quantities to bulk industrial manufacturing.

Key Suppliers and Procurement Strategy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b120239?utm_src=pdf-interest
https://www.benchchem.com/product/b120239?utm_src=pdf-body
https://www.benchchem.com/product/b120239?utm_src=pdf-body
https://www.benchchem.com/product/b120239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A multitude of chemical vendors list 6-Bromobenzofuran in their catalogs. When selecting a

supplier, researchers should consider not only the price but also the purity, available analytical

data (e.g., NMR, HPLC, GC-MS), lead times, and the supplier's quality management

certifications (e.g., ISO 9001).

Table 1: Comparison of Leading Suppliers for 6-Bromobenzofuran
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Supplier
Product
Number
(Example)

Purity
Available
Quantities

Notes

Sigma-Aldrich

(Merck)
753436 ≥97% 1g, 5g, 25g

Offers extensive

analytical data

and has a global

distribution

network.

Thermo Fisher

Scientific (Alfa

Aesar)

H26204 98% 1g, 5g, 10g

Known for a

strong portfolio of

research

chemicals and

detailed product

documentation.

TCI Chemicals B2027 >98.0% (GC) 1g, 5g, 25g

Japanese

supplier with a

reputation for

high-purity

organic reagents.

Combi-Blocks QC-1304 97%+ 1g, 5g, 10g, 25g

Specializes in

providing

building blocks

for combinatorial

chemistry and

drug discovery.

Santa Cruz

Biotechnology
sc-224424 ≥98% 1g, 5g

Focuses on

reagents for

biomedical

research.

Note: Product numbers, purity, and available quantities are subject to change. It is essential to

consult the supplier's website for the most current information.

Critical Considerations for Quality Assessment
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For drug development applications, the purity profile of 6-Bromobenzofuran is paramount.

Impurities, such as isomers (e.g., 4-, 5-, or 7-bromobenzofuran) or residual starting materials

from synthesis, can lead to side reactions and complicate the purification of downstream

products. Therefore, it is imperative to:

Request a Certificate of Analysis (CoA): The CoA provides batch-specific data on purity and

the analytical methods used for its determination.

Verify Analytical Data: Independently verify the structure and purity upon receipt using in-

house analytical capabilities like ¹H NMR and LC-MS.

Synthesis and Chemical Properties
Understanding the synthesis of 6-Bromobenzofuran provides insight into potential impurities

and informs its reactivity in subsequent chemical transformations.

Common Synthetic Routes
The most prevalent laboratory and industrial synthesis of 6-bromobenzofuran involves the

cyclization of a suitably substituted precursor. A common method is the Perkin rearrangement

or related cyclization strategies starting from 2-bromo-4-methoxyphenol.

A generalized workflow for a common synthetic approach is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b120239?utm_src=pdf-body
https://www.benchchem.com/product/b120239?utm_src=pdf-body
https://www.benchchem.com/product/b120239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: O-Alkylation

Step 2: Intramolecular Cyclization

Step 3: Purification

5-Bromo-2-hydroxybenzaldehyde

Intermediate Ester

K2CO3, Acetone

Ethyl bromoacetate

Hydrolysis & Decarboxylation

NaOH, H2O, then H+

Crude 6-Bromobenzofuran

Pure 6-Bromobenzofuran

Column Chromatography / Recrystallization
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Aryl Boronic Acid

6-Arylbenzofuran Intermediate Further Synthetic Steps A-84461a
(GlyT1 Inhibitor)
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Figure 2: Synthetic utility of 6-Bromobenzofuran in preparing GlyT1 inhibitors.

Other Therapeutic Areas
The 6-bromobenzofuran scaffold has been incorporated into molecules with a wide range of

biological activities, including:

Anticancer Agents: As precursors to compounds that inhibit kinases or interact with DNA.

Antimicrobial Agents: Serving as the foundation for novel antibiotics and antifungals.

Cardiovascular Drugs: Used in the synthesis of compounds targeting various receptors and

enzymes in the cardiovascular system.

Conclusion
6-Bromobenzofuran is a commercially accessible and synthetically versatile building block

with significant applications in drug discovery and materials science. A thorough understanding

of its supplier landscape, chemical properties, and synthetic utility is essential for researchers

and drug development professionals. The strategic use of this intermediate, particularly in

modern cross-coupling reactions, continues to enable the synthesis of novel and complex

molecules with promising therapeutic potential. Careful consideration of supplier quality and

purity is a critical first step in ensuring the success of any research program utilizing this

valuable compound.
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To cite this document: BenchChem. [commercial availability and suppliers of 6-
Bromobenzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120239#commercial-availability-and-suppliers-of-6-
bromobenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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